Cas no 75681-13-9 (Methyl 3-Hydrazinothiophene-2-carboxylate)

• Product Name: Methyl 3-Hydrazinothiophene-2-carboxylate
• CAS No: 75681-13-9
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD00052080
• CID: 562047
• PubChem ID: 2777595
• Update Time: 2025-10-29

Methyl 3-Hydrazinothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-hydrazinyl-, methyl ester
• METHYL 3-HYDRAZINOTHIOPHENE-2-CARBOXYLATE
• methyl 3-hydrazinylthiophene-2-carboxylate
• 3-hydrazinothiophene-2-carboxylic acid methyl ester
• methyl 3-hydrazino-2-thiophenecarboxylate
• 75681-13-9
• SCHEMBL538048
• AKOS002319461
• MFCD00052080
• CS-0314566
• RWGYQWWIXLVGDJ-UHFFFAOYSA-N
• FT-0628558
• PS-10340
• DTXSID30380584
• Methyl 3-Hydrazinothiophene-2-carboxylate

• MDL： MFCD00052080
• Inchi： 1S/C6H8N2O2S/c1-10-6(9)5-4(8-7)2-3-11-5/h2-3,8H,7H2,1H3
• InChI Key： RWGYQWWIXLVGDJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)NN

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.395
• Melting Point: 69℃
• Boiling Point: 328.9°C at 760 mmHg
• Flash Point: 152.7°C
• Refractive Index: 1.648
• PSA: 92.59000
• LogP: 1.59360

Methyl 3-Hydrazinothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-Hydrazinothiophene-2-carboxylate

Methyl 3-Hydrazinothiophene-2-carboxylate (CAS 75681-13-9): A Versatile Building Block in Organic Synthesis

Methyl 3-Hydrazinothiophene-2-carboxylate (CAS 75681-13-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This thiophene-based hydrazine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules. With its unique molecular structure featuring both hydrazine and ester functional groups, this compound offers remarkable versatility in organic transformations.

The growing interest in Methyl 3-Hydrazinothiophene-2-carboxylate applications stems from its role in developing novel therapeutic agents. Researchers particularly value its potential in creating thiophene-containing pharmaceuticals, as this scaffold demonstrates excellent bioavailability and metabolic stability. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and targeted cancer therapies.

From a chemical perspective, Methyl 3-Hydrazinothiophene-2-carboxylate properties include good solubility in common organic solvents and stability under various reaction conditions. The compound's reactivity patterns make it particularly valuable for constructing complex molecular architectures through condensation reactions, cyclizations, and nucleophilic substitutions. These characteristics explain why it's frequently searched alongside terms like "thiophene derivatives synthesis" and "hydrazine building blocks" in scientific literature databases.

The synthetic utility of CAS 75681-13-9 extends beyond medicinal chemistry. Material scientists have explored its incorporation into conducting polymers and organic electronic materials, capitalizing on the thiophene ring's electron-rich nature. This aligns with current trends in sustainable electronics and flexible device development. Additionally, its derivatives show promise in catalysis and sensor technology, responding to industry demands for more efficient chemical processes and detection systems.

Quality considerations for Methyl 3-Hydrazinothiophene-2-carboxylate include purity specifications typically ≥97% by HPLC analysis, with moisture content carefully controlled to prevent decomposition. Storage recommendations generally suggest keeping the material in cool, dry conditions under inert atmosphere to maintain stability. These parameters are crucial for researchers who frequently search for "high purity thiophene derivatives" or "stable hydrazine reagents" for their synthetic projects.

The commercial availability of Methyl 3-Hydrazinothiophene-2-carboxylate has expanded significantly to meet growing research demands. Suppliers now offer various packaging options from milligram to kilogram quantities, facilitating both small-scale exploratory studies and larger process development. This accessibility supports the compound's increasing appearance in patent literature, particularly in areas like heterocyclic chemistry innovations and drug discovery platforms.

Environmental and handling considerations for CAS 75681-13-9 follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this chemical. These precautions align with current laboratory safety trends emphasizing responsible chemical management and green chemistry principles.

Analytical characterization of Methyl 3-Hydrazinothiophene-2-carboxylate typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques confirm structural identity and purity, addressing common researcher queries about "thiophene derivative characterization methods". The compound's distinct spectral signatures facilitate its identification in complex reaction mixtures.

Future research directions for Methyl 3-Hydrazinothiophene-2-carboxylate applications may explore its potential in emerging fields like bioconjugation chemistry and targeted drug delivery systems. The hydrazine moiety's ability to form stable conjugates with carbonyl compounds suggests applications in biomolecule modification and proteomics research. Such developments would answer growing scientific interest in "click chemistry alternatives" and "biocompatible linking strategies".

In conclusion, Methyl 3-Hydrazinothiophene-2-carboxylate (CAS 75681-13-9) represents a valuable tool for synthetic chemists across multiple disciplines. Its combination of thiophene aromaticity and hydrazine reactivity creates numerous opportunities for molecular design, addressing current challenges in medicinal chemistry, materials science, and chemical biology. As research continues to uncover new applications, this compound will likely maintain its status as a sought-after building block in organic synthesis.